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Compound of Interest

Compound Name:
Methyl 6-aminohexanoate

hydrochloride

Cat. No.: B145788 Get Quote

Essential Safety and Handling Guide for Methyl
6-aminohexanoate hydrochloride
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling and

disposal of Methyl 6-aminohexanoate hydrochloride (CAS RN: 1926-80-3). Adherence to

these procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 6-aminohexanoate hydrochloride is classified as harmful if swallowed and causes

serious eye irritation.[1] Appropriate personal protective equipment must be worn at all times

when handling this compound.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US) approved

eye protection. A face shield

may also be necessary.

To prevent eye contact which

can cause serious irritation.[1]

[2]

Hand Protection

Chemically resistant gloves

(e.g., nitrile or neoprene)

inspected prior to use.

To prevent skin contact.[3][4]

Respiratory Protection

A NIOSH-approved N95 or P1

(EN143) respirator should be

used when handling the

powder form to avoid

inhalation of dust particles.[5]

To prevent respiratory tract

irritation.[6]

Body Protection

A lab coat or disposable gown

should be worn to protect

street clothing.

To prevent skin and clothing

contamination.[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of Methyl 6-aminohexanoate
hydrochloride is crucial for safe handling and storage.

Property Value Reference

Molecular Formula C₇H₁₆ClNO₂ [1][7]

Molecular Weight 181.66 g/mol [1][7]

Appearance White flakes or crystals [8]

Melting Point 117 - 124 °C [8]

Odor Odorless [5]

Solubility Soluble in water [4]
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Safe Handling and Storage Procedures
Handling:

Always handle Methyl 6-aminohexanoate hydrochloride in a well-ventilated area,

preferably in a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[2]

Wash hands thoroughly after handling.[3]

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke when using this product.[4]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep in a cool place, away from heat and direct sunlight.[4][5]

Store away from incompatible materials such as strong oxidizing agents.[4][5]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[2][4]

Skin Contact

Take off contaminated clothing. Wash off with

soap and plenty of water. If skin irritation occurs,

get medical advice/attention.[2][4]

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.[2][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician or poison

control center immediately.[2][4]

Spill and Disposal Procedures
Chemical Spill Workflow:
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Chemical Spill Response Workflow

Preparation

Immediate Response

Cleanup & Decontamination

Waste Disposal

Ensure appropriate PPE is readily available

Evacuate the immediate area

Alert supervisor and colleagues

If safe, contain the spill with inert absorbent material (e.g., sand, vermiculite)

Wear appropriate PPE (gloves, goggles, respirator)

Carefully sweep or scoop up the spilled material

Place waste in a labeled, sealed container for disposal

Clean the spill area with soap and water

Dispose of waste according to local, state, and federal regulations

Click to download full resolution via product page

Caption: Workflow for responding to a Methyl 6-aminohexanoate hydrochloride spill.

Disposal Plan:
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Dispose of surplus and non-recyclable solutions to a licensed disposal company.[2] Do not

allow the product to enter drains.[2] Contaminated packaging should be disposed of as unused

product.[2] All disposal practices must be in accordance with local, state, and federal

regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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